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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Hydrazinylpiperidine dihydrochloride has emerged as a valuable and

versatile building block in organic synthesis, particularly in the construction of diverse

heterocyclic scaffolds of significant interest to the pharmaceutical and agrochemical industries.

Its bifunctional nature, possessing both a reactive hydrazine moiety and a piperidine ring,

allows for the creation of complex molecular architectures with a wide range of biological

activities. This guide provides a comprehensive overview of the chemical properties, key

reactions, and detailed experimental protocols involving 4-hydrazinylpiperidine
dihydrochloride, serving as a technical resource for scientists engaged in synthetic and

medicinal chemistry.

Physicochemical Properties
While extensive experimental data for 4-hydrazinylpiperidine dihydrochloride is not readily

available in publicly accessible literature, its fundamental properties can be summarized. The

dihydrochloride salt form enhances its stability and water solubility, making it a convenient

reagent for various synthetic transformations.
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Property Value Source

Molecular Formula C₅H₁₅Cl₂N₃ Computed

Molecular Weight 188.11 g/mol Computed

Appearance
White to off-white solid

(expected)
Supplier Data

Solubility Soluble in water, methanol
General knowledge of

hydrochloride salts

Core Synthetic Applications: Gateway to
Heterocyclic Systems
4-Hydrazinylpiperidine dihydrochloride is a key precursor for the synthesis of a variety of

heterocyclic compounds, most notably pyrazoles, triazoles, and pyridazines. The hydrazine

functional group readily undergoes condensation and cyclization reactions with suitable

electrophilic partners.

Synthesis of Piperidinyl-Pyrazoles
The most prominent application of 4-hydrazinylpiperidine dihydrochloride is in the synthesis

of 1-(piperidin-4-yl)-1H-pyrazoles. The Knorr pyrazole synthesis and its variations are the most

common methods employed, involving the condensation of the hydrazine with a 1,3-dicarbonyl

compound.[1]

Reaction Workflow: Knorr Pyrazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as-a-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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